N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide

• IUPAC Name: N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide
• InChI: InChI=1S/C12H17N3O4S/c1-2-13-20(18,19)10-5-6-11(12(9-10)15(16)17)14-7-3-4-8-14/h5-6,9,13H,2-4,7-8H2,1H3
• InChI Key: ZRPXSOWQRWUFRM-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC(=C(C=C1)N2CCCC2)[N+](=O)[O-]
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide, also known as NE-100, is a selective sigma-1 receptor antagonist. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide selectively binds to the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes. The sigma-1 receptor is involved in the regulation of calcium signaling, ion channels, and neurotransmitter release. N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has been shown to inhibit the activation of the sigma-1 receptor, which leads to the modulation of various cellular processes.
Biochemical and Physiological Effects:
N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-tumor effects by inhibiting the proliferation of cancer cells. N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has neuroprotective effects by reducing oxidative stress and inhibiting the activation of glial cells. Additionally, N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor modulation without affecting other cellular processes. However, one of the limitations of using N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide. One area of research is the potential use of N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research is the potential use of N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide in the treatment of psychiatric disorders, such as schizophrenia and depression. Additionally, further studies are needed to understand the mechanism of action of N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide and to optimize its pharmacokinetic properties.

Synthesis Methods

N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide can be synthesized using a simple three-step process. The first step involves the reaction of 4-chlorobenzenesulfonyl chloride with N-ethylpyrrolidine to form N-ethyl-4-chlorobenzenesulfonamide. The second step involves the nitration of N-ethyl-4-chlorobenzenesulfonamide using nitric acid and sulfuric acid to form N-ethyl-3-nitro-4-chlorobenzenesulfonamide. The final step involves the reduction of N-ethyl-3-nitro-4-chlorobenzenesulfonamide using palladium on carbon and hydrogen gas to form N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide.

Scientific Research Applications

N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. N-ethyl-3-nitro-4-pyrrolidin-1-ylbenzenesulfonamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.